Cas no 2411195-19-0 (Quinazolin-7-yl sulfurofluoridate)

• Product Name: Quinazolin-7-yl sulfurofluoridate
• CAS No: 2411195-19-0
• MF: C₈H₅FN₂O₃S
• MW: 228.200303792953
• CID: 5360350
• Update Time: 2025-10-30

Quinazolin-7-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• quinazolin-7-yl sulfurofluoridate
• Z3919186661
• Quinazolin-7-yl sulfurofluoridate

• Inchi： 1S/C8H5FN2O3S/c9-15(12,13)14-7-2-1-6-4-10-5-11-8(6)3-7/h1-5H
• InChI Key： HUBRVSZHMIULJZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC2=CN=CN=C2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.2
• Topological Polar Surface Area: 77.5

Additional information on Quinazolin-7-yl sulfurofluoridate

Introduction to Quinazolin-7-yl sulfurofluoridate (CAS No: 2411195-19-0)

Quinazolin-7-yl sulfurofluoridate, identified by its Chemical Abstracts Service (CAS) number 2411195-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of Quinazolin-7-yl sulfurofluoridate, particularly its sulfurofluoridate moiety, contribute to its distinctive chemical properties and make it a subject of intense study in synthetic chemistry and drug discovery.

The synthesis and characterization of Quinazolin-7-yl sulfurofluoridate represent a testament to the advancements in organic synthesis techniques. The introduction of fluorine and sulfur atoms into the quinazoline backbone enhances the compound's electronic properties, making it a promising candidate for further functionalization and derivatization. These modifications are crucial for optimizing pharmacokinetic profiles and improving biological efficacy, which are essential considerations in the development of new pharmaceutical agents.

In recent years, quinazoline derivatives have been extensively explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The sulfurofluoridate group in Quinazolin-7-yl sulfurofluoridate is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. This has led to its investigation as a lead compound in the development of novel therapeutic agents.

The chemical structure of Quinazolin-7-yl sulfurofluoridate (CAS No: 2411195-19-0) consists of a quinazoline ring system substituted with a sulfurofluoridate functional group at the 7-position. This arrangement imparts unique reactivity and stability, making it suitable for various chemical transformations. Researchers have leveraged these properties to develop novel synthetic routes that improve yield and purity, facilitating further exploration of its biological potential.

One of the most compelling aspects of Quinazolin-7-yl sulfurofluoridate is its role in preclinical studies aimed at identifying new therapeutic targets. Preliminary studies have indicated that this compound exhibits promising activity against certain cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. Additionally, its interaction with biological targets suggests potential applications in treating infectious diseases caused by bacterial and viral pathogens.

The pharmacological profile of Quinazolin-7-yl sulfurofluoridate has been further elucidated through computational modeling and experimental assays. These studies have provided valuable insights into its mechanism of action, highlighting its ability to modulate enzyme activity and receptor binding. Such information is critical for optimizing drug design and ensuring safety and efficacy in clinical settings.

The synthesis of derivatives from Quinazolin-7-yl sulfurofluoridate represents another area of active research. By introducing additional functional groups or altering the quinazoline core, scientists aim to enhance specific biological activities while minimizing side effects. These efforts are part of a broader trend in medicinal chemistry toward rational drug design, where structural modifications are guided by detailed understanding of biological targets.

In conclusion, Quinazolin-7-yl sulfurofluoridate (CAS No: 2411195-19-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover its full pharmacological profile, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.